Cas no 22427-04-9 (4-methoxybut-2-en-1-ol)

• Product name: 4-methoxybut-2-en-1-ol
• CAS No: 22427-04-9
• MF: C₅H₁₀O₂
• MW: 102.1317
• CID: 1409739
• PubChem ID: 11094553

4-methoxybut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol, 4-methoxy-, (E)-
• 4-methoxybut-2-en-1-ol
• SCHEMBL9475323
• 22427-04-9
• SCHEMBL1259548
• EN300-1835589

• Inchi： InChI=1S/C5H10O2/c1-7-5-3-2-4-6/h2-3,6H,4-5H2,1H3/b3-2+
• InChI Key： JWAVFTBBSAZCCU-NSCUHMNNSA-N
• SMILES： COCC=CCO

Computed Properties

• Exact Mass: 102.0681
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46